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Compound of Interest

Compound Name: Methyl 2-(2-aminophenyl)acetate

Cat. No.: B1310229

An In-depth Technical Guide to Methyl 2-(2-aminophenyl)acetate

This guide provides a comprehensive overview of Methyl 2-(2-aminophenyl)acetate, a
significant chemical intermediate in organic and medicinal chemistry. It is intended for
researchers, scientists, and professionals in drug development, offering detailed information on
its properties, synthesis, and applications.

Core Properties

Methyl 2-(2-aminophenyl)acetate is a versatile organic compound utilized in the synthesis of
various complex molecules.[1] Its structure, featuring an aromatic amine and a methyl ester,
makes it a valuable building block in the pharmaceutical industry.

Physicochemical and Spectroscopic Data

The key properties of Methyl 2-(2-aminophenyl)acetate are summarized below.
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Property Value Reference
CAS Number 35613-44-6 [1][2][3]
Molecular Formula CoH11NO:2 [2][3]
Molecular Weight 165.19 g/mol [2][3]
Appearance Light yellow oil or Liquid/Solid [11[4115]
Boiling Point 338.1 °C at 760 mmHg [2]

Density 1.21 g/cm3 [2]

Storage Conditions

Inert atmosphere, store in

freezer, under -20°C

[415](6]

methyl 2-(2-

IUPAC Name ) [2]
aminophenyl)acetate
Methyl (2-Amino-Phenyl)-

Synonyms Acetate; Benzeneacetic Acid, [2]

2-Amino-, Methyl Ester

1H NMR (400MHz, DMSO-d6)

5: 6.94 (m, 2H), 6.64 (d, 1H,
J=8.0Hz), 6.51 (m, 1H), 4.88
(s, 2H), 3.59 (s, 3H), 3.52 (s,
2H)

[1]

Mass Spec (ES)

m/z: 166 [M + H]*

[1]

Synthesis Protocol

Methyl 2-(2-aminophenyl)acetate is commonly synthesized via the reduction of its nitro

precursor, methyl (2-nitrophenyl)acetate.

Experimental Methodology: Catalytic Hydrogenation

This protocol details the synthesis of methyl (2-aminophenyl)acetate from methyl (2-

nitrophenyl)acetate through catalytic hydrogenation.[1][7]

Materials:
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Methyl (2-nitrophenyl)acetate (1-2) (9.75 g, 50 mmol)

10% Palladium on activated carbon (Pd/C) catalyst (dry, 530 mg, 5 mmol)
Methanol (100 mL)

Hydrogen gas (Hz)

Filtration apparatus

Rotary evaporator

Procedure:

A mixture of methyl (2-nitrophenyl)acetate (9.75 g, 50 mmol) and 10% palladium on carbon
catalyst (530 mg) is prepared in methanol (100 mL) in a suitable reaction vessel.[1]

The vessel is subjected to a hydrogen atmosphere.[1]
The reaction mixture is stirred at room temperature overnight.[1]

Upon completion of the reaction (monitored by an appropriate method such as TLC), the
mixture is filtered to remove the palladium-carbon catalyst.[1]

The filtrate is concentrated under reduced pressure using a rotary evaporator to yield the
product.[1]

The final product is obtained as a light yellow oil (8.02 g, 97% yield).[1]
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Synthesis Workflow of Methyl 2-(2-aminophenyl)acetate
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Caption: Synthesis workflow for Methyl 2-(2-aminophenyl)acetate.

Applications and Biological Activity

Methyl 2-(2-aminophenyl)acetate serves as a key intermediate for synthesizing a range of
organic molecules.[1] Its reported biological activities suggest potential applications in drug
discovery.
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Role in Organic Synthesis

The presence of a primary amine and an ester group allows for various chemical
transformations, making it a valuable precursor for heterocyclic compounds and other complex
structures. It is widely used in the field of organic synthesis because the molecule contains an
amino group, a carboxyl group, and an aromatic benzene ring.

Role as a Chemical Intermediate

Methyl 2-(2-aminophenyl)acetate
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Caption: Role of Methyl 2-(2-aminophenyl)acetate as an intermediate.

Biological Profile

Studies have indicated that Methyl 2-(2-aminophenyl)acetate possesses notable biological
properties. It is described as a synthetic compound that can be activated by cyanide at
nanomolar concentrations, acting as a potent cytotoxic agent.[3] This activity suggests potential
antiviral and antitumor properties, highlighting its relevance in therapeutic research.[3]
However, specific signaling pathways or detailed mechanisms of action are not extensively
documented in the available literature.
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Safety and Handling

Appropriate safety precautions must be observed when handling Methyl 2-(2-
aminophenyl)acetate.

Hazard Information Details Reference
GHS Pictogram GHSO07 (Exclamation Mark) [2][4]
Signal Word Warning [2][41[5]

H302: Harmful if
swallowed.H315: Causes skin

Hazard Statements irritation.H319: Causes serious  [2][4][5]
eye irritation.H335: May cause

respiratory irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapours/sp
ray.P305+P351+P338: IF IN

_ EYES: Rinse cautiously with

Precautionary Statements ) [21[41[5]

water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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